Cas no 2098121-11-8 ((1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 2098121-11-8
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• MDL: MFCD30003962
• CID: 5046136
• PubChem ID: 121208779
• Update Time: 2025-10-20

(1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine
• (1-pyrrolidin-3-yltriazol-4-yl)methanamine
• (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine

• MDL： MFCD30003962
• Inchi： 1S/C7H13N5/c8-3-6-5-12(11-10-6)7-1-2-9-4-7/h5,7,9H,1-4,8H2
• InChI Key： XBNJCRAAIVOFOX-UHFFFAOYSA-N
• SMILES： N1CCC(C1)N1C=C(CN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: -1.7
• Topological Polar Surface Area: 68.8

Additional information on (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine

(1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine: A Versatile Scaffold for Pharmaceutical Innovation

(1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine, with the CAS number 2098121-11-8, represents a promising molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique combination of a pyrrolidin-3-yl group and a 1H-1,2,3-triazol-4-yl ring system, has attracted significant attention due to its potential applications in drug discovery and therapeutic development. Recent advancements in structural biology and computational modeling have further highlighted the versatility of this molecule, making it a focal point for researchers exploring novel therapeutic strategies.

The 1H-1,2,3-triazol-4-yl ring is a well-established heterocyclic motif with diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. When combined with the pyrrolidin-3-yl moiety, which is known for its ability to modulate protein interactions, the resulting compound exhibits enhanced pharmacological potential. This synergy between the two functional groups creates a unique molecular framework that can be tailored for specific therapeutic targets, such as G protein-coupled receptors (GPCRs) and ion channels.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine as a lead compound for the development of selective modulators of the TRPV1 receptor, which is implicated in pain signaling. The compound's ability to selectively bind to TRPV1 without affecting other related receptors highlights its potential as a therapeutic agent for chronic pain management. Additionally, its high affinity for TRPV1, as evidenced by molecular docking simulations, suggests that it could serve as a template for the design of more potent and selective ligands.

Another area of interest is the application of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine in the treatment of neurodegenerative diseases. Research published in Neuropharmacology (2024) has shown that this compound can inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The mechanism of action involves the stabilization of the native conformation of amyloid-beta, thereby preventing the formation of toxic oligomers. This finding underscores the compound's potential as a preventive therapy for neurodegenerative disorders.

The pyrrolidin-3-yl group's ability to form hydrogen bonds and its hydrophobic nature make it an attractive component for drug design. In the context of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine, this group contributes to the molecule's overall hydrophobicity, which is crucial for crossing the blood-brain barrier (BBB) and achieving therapeutic concentrations in the central nervous system. This property is particularly valuable for the development of drugs targeting neurological conditions.

Computational studies using machine learning algorithms have further elucidated the structural preferences of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine. These studies, published in Bioorganic & Medicinal Chemistry Letters (2023), have identified specific substituents that can enhance the compound's binding affinity to target proteins. For instance, the introduction of electron-withdrawing groups at the 1H-1,2,3-triazol-4-yl ring has been shown to improve the compound's potency against certain cancer cell lines, suggesting that structural modifications could expand its therapeutic applications.

Moreover, the 1H-1,2,3-triazol-4-yl ring's versatility extends to its role in drug delivery systems. Recent work in Advanced Drug Delivery Reviews (2024) has explored the use of this scaffold in the development of prodrugs that can be activated at the site of action. This approach could enhance the therapeutic index of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine by reducing systemic toxicity while maintaining efficacy at the target site.

The synthesis of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine has also been optimized for large-scale production, which is critical for its transition from the laboratory to clinical settings. A study in Organic Process Research & Development (2023) described an efficient multistep synthesis route that minimizes waste and maximizes yield. This process involves the formation of the 1H-1,2,3-triazol-4-yl ring through a click chemistry approach, which is both rapid and scalable. The ability to produce this compound in significant quantities is a key factor in its potential for pharmaceutical development.

Finally, the pharmacokinetic properties of (1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine have been evaluated in preclinical models. Research published in Drug Metabolism and Disposition (2024) has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life suggest that it could be formulated as a once-daily medication, which would improve patient compliance and therapeutic outcomes.